2-Fluoro-3-nitrobenzenesulfonyl chloride
Overview
Description
Scientific Research Applications
Synthesis of Key Intermediates
2-Fluoro-3-nitrobenzenesulfonyl chloride is instrumental in the synthesis of various key intermediates. For instance, it plays a crucial role in the preparation of compounds used in the production of pesticides. This includes its use in synthesizing methyl 5-amino-2-chloro-4-fluorophenylthioacetate, a critical intermediate for herbicidal compounds like j7uthiacet-methyl (Xiao-hua Du et al., 2005).
Preparation of Fluoronitrobenzenesulfonyl Chlorides
The compound is also essential in the synthesis of various isomeric fluoronitrobenzenesulfonyl chlorides. These chlorides are derived from difluoronitrobenzenes using a regioselective reaction followed by oxidative cleavage. The resulting sulfonyl chlorides have shown significant yields and exhibit potential for varied synthetic utilities (Sergey Zhersh et al., 2010).
Solid-Phase Synthesis Applications
In solid-phase synthesis, 2-Fluoro-3-nitrobenzenesulfonyl chloride is utilized as a key intermediate. It is used to prepare polymer-supported benzenesulfonamides which are subsequently involved in diverse chemical transformations, including unusual rearrangements. This approach facilitates the production of various privileged scaffolds, expanding the potential applications in chemical synthesis (Veronika Fülöpová & M. Soural, 2015).
Green Synthesis Methods
There's ongoing research to develop green synthesis methods involving 2-Fluoro-3-nitrobenzenesulfonyl chloride. Efforts are being made to reduce the production of acidic waste gas and wastewater in these processes. This not only improves the yield but also aligns with the broader goal of environmentally friendly chemical manufacturing (Chen Zhong-xiu, 2009).
Activation of Polymeric Carriers
2-Fluoro-3-nitrobenzenesulfonyl chloride finds application in the activation of hydroxyl groups on various polymeric carriers. Its strong electron-withdrawing property aids in the covalent attachment of biologicals to solid supports, which is crucial in biotechnology and pharmaceutical research (Y. A. Chang et al., 1992).
Safety and Hazards
properties
IUPAC Name |
2-fluoro-3-nitrobenzenesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClFNO4S/c7-14(12,13)5-3-1-2-4(6(5)8)9(10)11/h1-3H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWDJXRAYRAWYLD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)S(=O)(=O)Cl)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClFNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-3-nitrobenzenesulfonyl chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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